Aztreonam Amide
Aztreonam Amide
Brand Name:
Vulcanchem
CAS No.:
1219444-93-5
VCID:
VC0026873
InChI:
InChI=1S/C13H20N6O8S2/c1-5(19-29(24,25)26)7(10(21)22)17-9(20)8(6-4-28-12(15)16-6)18-27-13(2,3)11(14)23/h4-5,7,19H,1-3H3,(H2,14,23)(H2,15,16)(H,17,20)(H,21,22)(H,24,25,26)/b18-8-
SMILES:
CC(C(C(=O)O)NC(=O)C(=NOC(C)(C)C(=O)N)C1=CSC(=N1)N)NS(=O)(=O)O
Molecular Formula:
C13H20N6O8S2
Molecular Weight:
452.457
Aztreonam Amide
CAS No.: 1219444-93-5
Reference Standards
VCID: VC0026873
Molecular Formula: C13H20N6O8S2
Molecular Weight: 452.457
CAS No. | 1219444-93-5 |
---|---|
Product Name | Aztreonam Amide |
Molecular Formula | C13H20N6O8S2 |
Molecular Weight | 452.457 |
IUPAC Name | 2-[[(2Z)-2-(1-amino-2-methyl-1-oxopropan-2-yl)oxyimino-2-(2-amino-1,3-thiazol-4-yl)acetyl]amino]-3-(sulfoamino)butanoic acid |
Standard InChI | InChI=1S/C13H20N6O8S2/c1-5(19-29(24,25)26)7(10(21)22)17-9(20)8(6-4-28-12(15)16-6)18-27-13(2,3)11(14)23/h4-5,7,19H,1-3H3,(H2,14,23)(H2,15,16)(H,17,20)(H,21,22)(H,24,25,26)/b18-8- |
Standard InChIKey | SOFNQUFSURUYTQ-LSCVHKIXSA-N |
SMILES | CC(C(C(=O)O)NC(=O)C(=NOC(C)(C)C(=O)N)C1=CSC(=N1)N)NS(=O)(=O)O |
Synonyms | Aztreonam Impurity; 2-[[2-[(2-Amino-1,1-dimethyl-2-oxoethoxy)imino]-2-(2-amino-4-thiazolyl)acetyl]amino]-3-(sulfoamino)butanoic Acid; |
PubChem Compound | 46780547 |
Last Modified | Nov 11 2021 |
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